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Compound of Interest

Compound Name: Hydrogen bromide

Cat. No.: B145481 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in mitigating the

corrosive effects of hydrobromic acid (HBr) on reaction vessels.

Frequently Asked Questions (FAQs)
Q1: What are the primary safety precautions to take when handling hydrobromic acid to

minimize corrosion-related hazards?

A1: Hydrobromic acid is highly corrosive and can react with many metals to produce flammable

hydrogen gas.[1][2] Always handle HBr in a well-ventilated area, preferably within a chemical

fume hood.[3][4] Personal protective equipment (PPE) is mandatory, including splash goggles,

face shields, and gloves resistant to HBr (e.g., neoprene, PVC, butyl rubber).[3][4] Ensure that

emergency eyewash stations and safety showers are readily accessible.[3] Containers of HBr

should be stored in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and metals.[3] Use secondary containment, such as plastic trays, to

prevent corrosion of metal shelves in case of spills.[1]

Q2: Which materials are most resistant to hydrobromic acid?

A2: Several materials exhibit high resistance to HBr. Tantalum is one of the most resistant

metals, inert to HBr in all concentrations below 150°C.[5] Zirconium also shows excellent

resistance, particularly in the absence of oxidizing impurities like ferric or cupric chlorides.[6]

High-nickel alloys such as Hastelloy® B-3® and C-276® are also highly resistant to HBr over a
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range of concentrations and temperatures. For non-metallic options, glass-lined steel reactors

offer superior corrosion resistance to a wide range of chemicals, including HBr.[7][8][9]

Fluoropolymers like PFA and PTFE are also excellent choices for linings and components due

to their chemical inertness.

Q3: Can I use stainless steel reactors with hydrobromic acid?

A3: The use of stainless steel, including 316L, with HBr is generally not recommended,

especially at elevated temperatures and concentrations.[10][11] Hydrobromic acid is a reducing

acid and can cause significant corrosion of stainless steels, leading to pitting and general

corrosion.[11] While electropolished 316L stainless steel has shown some resistance in very

dilute HBr solutions, its use in most reaction conditions is risky and can lead to equipment

failure.[11]

Q4: What are the signs of corrosion in my reaction vessel?

A4: Visual signs of corrosion in metallic reactors include discoloration, rust formation, pitting

(small holes), and thinning of the vessel walls. In glass-lined reactors, look for chipping,

cracking, or a loss of the glossy surface finish, which may indicate etching.[7] For all reactor

types, unexpected leaks, changes in product color (indicating metallic contamination), or a

sudden increase in pressure (potentially from hydrogen gas evolution) can be signs of

corrosion.[1]

Q5: Are there any additives that can reduce the corrosivity of HBr?

A5: Yes, corrosion inhibitors can be used in some applications to reduce the corrosive attack of

HBr. While research is ongoing, certain organic compounds and salts have shown

effectiveness in acidic environments. However, the selection and use of a corrosion inhibitor

are highly specific to the reaction conditions and materials involved. It is crucial to conduct

compatibility and efficacy tests before using any inhibitor in your process.

Troubleshooting Guides
Problem 1: Unexpectedly high corrosion rate in a metallic reactor.
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Possible Cause Troubleshooting Step

Presence of Impurities:

Oxidizing impurities like ferric or cupric chlorides

can significantly accelerate the corrosion of

materials like zirconium.[6] Analyze the purity of

your HBr and reactants. If impurities are

present, consider purification steps or selecting

a more resistant material like Tantalum.

Incorrect Material Selection:

Verify that the reactor material is appropriate for

the concentration and temperature of your HBr

reaction. Consult material compatibility charts

and consider a more resistant alloy if necessary.

Elevated Temperature:

Higher temperatures generally increase

corrosion rates.[12] Ensure your temperature

control system is functioning correctly and that

there are no localized hot spots.

Presence of Water:

While HBr is an aqueous solution, anhydrous

HBr can be less corrosive. However, the

presence of moisture in systems designed for

anhydrous conditions can lead to severe

corrosion. Ensure your system is dry if using

anhydrous HBr.

Problem 2: Damage to a glass-lined reactor.
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Possible Cause Troubleshooting Step

Thermal Shock:

Rapid changes in temperature between the

vessel wall and the reactants can cause the

glass lining to crack.[8][13] Adhere to the

manufacturer's guidelines for heating and

cooling rates.

Mechanical Impact:

Dropping tools or other hard objects into the

reactor can chip the glass lining. Use only non-

metallic, spark-proof tools when working inside

a glass-lined vessel.[13]

Chemical Attack:

While highly resistant, glass linings can be

attacked by hydrofluoric acid, hot concentrated

phosphoric acid, and strong hot alkaline

solutions.[8] Ensure your reaction medium does

not contain these substances.

Improper Agitation:

Operating the agitator at very low liquid levels

can cause shaft flexing and lead to damage at

the agitator-seal interface.[13] Maintain

appropriate liquid levels during agitation.

Problem 3: Sudden pressure increase in the reaction vessel.
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Possible Cause Troubleshooting Step

Hydrogen Gas Evolution:

HBr can react with many metals to produce

flammable hydrogen gas.[1][2] This is a serious

safety concern. Immediately and safely vent the

reactor according to your standard operating

procedures. Investigate the source of the

corrosion and discontinue using the

incompatible material.

Reaction Runaway:

An exothermic reaction that is not properly

controlled can lead to a rapid increase in

temperature and pressure. Review your reaction

stoichiometry and thermal control parameters.

Data Presentation
Table 1: Corrosion Resistance of Various Metals in Hydrobromic Acid
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Material
HBr
Concentration
(%)

Temperature
(°C)

Corrosion
Rate
(mm/year)

Notes

Tantalum Up to 47 124 < 0.02
Highly resistant.

[7]

Zirconium (Zr

702)
48 Boiling < 0.127

Shallow pits may

occur at boiling

point + 125°C.

[14]

Zirconium (Zr

705)
48 Boiling < 0.127

Shallow pits may

occur at boiling

point + 125°C.

[14]

Titanium (CP) 30 25 < 0.1

Corrosion proof

at this condition.

[10]

Hastelloy® C-

276®
20 100 ~0.5

Data

extrapolated

from isocorrosion

diagrams.

Hastelloy® C-

22®
20 100 ~0.8

Data

extrapolated

from isocorrosion

diagrams.

316L Stainless

Steel
30 25 > 1.0

Not

recommended

for use with HBr.

[10][11]

Carbon Steel 30 25 > 1.0

Severe

corrosion. Not

usable.[10]
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Note: Corrosion rates can be significantly influenced by the presence of impurities, aeration,

and flow conditions. The data presented here are for general guidance and should be

supplemented with specific testing for your application.

Table 2: Qualitative Resistance of Non-Metallic Materials to Hydrobromic Acid

Material General Resistance to HBr Key Considerations

Glass-Lining Excellent

Not resistant to hydrofluoric

acid, hot concentrated

phosphoric acid, or strong hot

alkalis.[8] Susceptible to

thermal shock and mechanical

damage.[8][13]

PFA (Perfluoroalkoxy) Excellent
Can be used for linings and

components.

PTFE (Polytetrafluoroethylene) Excellent

Can be used for linings,

gaskets, and other

components.

Experimental Protocols
Key Experiment: Laboratory Immersion Corrosion Testing (Based on ASTM G31)

This protocol provides a general framework for evaluating the corrosion resistance of materials

to HBr.

1. Specimen Preparation:

Cut test specimens (coupons) of the material to be tested to a standard size (e.g., 50 mm x
25 mm x 3 mm).
Drill a hole near the top of the specimen for suspension.
Measure the dimensions of each specimen to three decimal places.
Clean the specimens thoroughly with a non-corrosive solvent (e.g., acetone), dry, and weigh
to the nearest 0.1 mg.
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2. Test Apparatus:

Use a glass reaction vessel equipped with a condenser to prevent evaporation of the HBr
solution.
The vessel should be large enough to ensure a high ratio of solution volume to specimen
surface area (e.g., > 20 mL/cm²).
Use a non-metallic (e.g., PTFE) specimen holder to suspend the coupons in the solution,
ensuring they are electrically isolated from each other.

3. Test Procedure:

Prepare the HBr test solution of the desired concentration.
Place the test solution in the reaction vessel and bring it to the desired temperature.
Immerse the prepared specimens in the solution.
The duration of the test can range from 24 hours to several weeks, depending on the
expected corrosion rate.
At the end of the test period, carefully remove the specimens from the solution.

4. Post-Test Evaluation:

Visually inspect and photograph the specimens, noting any changes in appearance (e.g.,
discoloration, pitting).
Clean the specimens to remove corrosion products according to ASTM G1 procedures (this
may involve chemical or mechanical cleaning).
Dry and reweigh the specimens to the nearest 0.1 mg.
Calculate the corrosion rate in millimeters per year (mm/year) using the following formula:
Corrosion Rate (mm/year) = (K × W) / (A × T × D) Where:
K = a constant (8.76 × 10⁴)
W = mass loss in grams
A = total surface area of the specimen in cm²
T = exposure time in hours
D = density of the material in g/cm³

Mandatory Visualizations
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Caption: Workflow for Laboratory Immersion Corrosion Testing.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b145481?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: HBr Reaction High Purity Required
& No Metallic Contamination?

High Temperature
(>150°C)?

No

Glass-Lined Steel

Yes

Presence of Oxidizing
Impurities (e.g., Fe³⁺)?

No

Tantalum
Yes

Budget Constraints?No

Yes

Zirconium
No

Hastelloy®
Yes

Re-evaluate Conditions
or Consult Specialist

If impurities possible

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.dedietrich.com/en/resources/your-questions-and-our-answers-about-glass-lined-equipment
https://www.dedietrich.com/en/resources/your-questions-and-our-answers-about-glass-lined-equipment
https://www.alleima.com/en/technical-center/corrosion-tables/hydrobromic-acid/
https://www.researchgate.net/publication/267928453_Corrosion_behaviour_of_316L_stainless_steel_and_anti-corrosion_materials_in_a_high_acidified_chloride_solution
https://www.parrinst.com/products/stirred-reactors/options-accessories/materials-of-construction/
https://glasskem.ca/glass-lined-equipment-maintenance-tips-and-best-practices/
https://www.atimaterials.com/Products/Documents/datasheets/zirconium/alloy/zirconium-corrosion-data-tables.pdf
https://www.benchchem.com/product/b145481#dealing-with-the-corrosivity-of-hbr-in-reaction-vessels
https://www.benchchem.com/product/b145481#dealing-with-the-corrosivity-of-hbr-in-reaction-vessels
https://www.benchchem.com/product/b145481#dealing-with-the-corrosivity-of-hbr-in-reaction-vessels
https://www.benchchem.com/product/b145481#dealing-with-the-corrosivity-of-hbr-in-reaction-vessels
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

